![molecular formula C16H12F2O4 B6410544 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% CAS No. 1261955-65-0](/img/structure/B6410544.png)
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95%
Overview
Description
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% (2-FEPBA) is a fluorinated carboxylic acid that is widely used in scientific research. It has been used in a variety of applications, including organic synthesis, drug discovery, and biochemistry.
Scientific Research Applications
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% has several applications in scientific research. It has been used in organic synthesis to synthesize a variety of compounds, including nitriles, amines, and alcohols. It has also been used in drug discovery to study the effects of fluorinated compounds on biological systems. In addition, 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% has been used in biochemistry to study the mechanism of action of various enzymes and proteins.
Mechanism of Action
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% has several mechanisms of action. It can act as an inhibitor of enzymes, as well as a substrate for some enzymes. In addition, it can act as an agonist or antagonist of certain receptors. It can also act as a modulator of cell signaling pathways.
Biochemical and Physiological Effects
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% has several biochemical and physiological effects. It can act as an inhibitor of enzymes, as well as a substrate for some enzymes. It can also act as an agonist or antagonist of certain receptors, and can modulate cell signaling pathways. In addition, it can affect the activity of certain hormones and neurotransmitters, as well as the activity of certain enzymes and proteins.
Advantages and Limitations for Lab Experiments
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% has several advantages for laboratory experiments. It is relatively easy to synthesize, and has a high purity of 95%. It is also relatively stable and has a low toxicity. However, it has some limitations for laboratory experiments. It is relatively expensive and has a limited shelf life.
Future Directions
There are several potential future directions for 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95%. It could be used to further study the mechanisms of action of various enzymes and proteins. It could also be used to study the effects of fluorinated compounds on biological systems. In addition, it could be used to develop new drugs and therapies for a variety of diseases. Finally, it could be used to study the effects of fluorinated compounds on cell signaling pathways.
Synthesis Methods
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% is synthesized using a reaction between 4-ethoxycarbonyl-3-fluorophenol and 6-fluorobenzoic acid in the presence of a strong acid catalyst. The reaction is typically conducted at room temperature and is usually complete within a few hours. The product is then purified by column chromatography to obtain the desired 95% purity.
properties
IUPAC Name |
2-(4-ethoxycarbonyl-3-fluorophenyl)-6-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F2O4/c1-2-22-16(21)11-7-6-9(8-13(11)18)10-4-3-5-12(17)14(10)15(19)20/h3-8H,2H2,1H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMEMNDRAVQXOAZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1)C2=C(C(=CC=C2)F)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10691948 |
Source
|
| Record name | 4'-(Ethoxycarbonyl)-3,3'-difluoro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10691948 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid | |
CAS RN |
1261955-65-0 |
Source
|
| Record name | 4'-(Ethoxycarbonyl)-3,3'-difluoro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10691948 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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